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Compound of Interest

Compound Name: 18:1 Biotinyl Cap PE

Cat. No.: B1504120

Essential Safety and Handling Guide for 18:1
Biotinyl Cap PE

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-
phosphoethanolamine-N-(cap biotinyl)). Adherence to these protocols is essential for ensuring
personal safety and proper management of this chemical.

Immediate Safety and Handling Precautions

18:1 Biotinyl Cap PE is a hazardous substance that requires careful handling to prevent
adverse health effects. According to its Safety Data Sheet (SDS), it is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1] Furthermore, it is
suspected of damaging fertility or the unborn child and may cause damage to organs through
prolonged or repeated exposure.[1] Therefore, all handling should be performed in a well-
ventilated area, preferably within a chemical fume hood.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to minimize exposure. The following table outlines the
minimum PPE requirements for handling 18:1 Biotinyl Cap PE based on the identified
hazards.
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Task

Required Personal
Protective Equipment

Rationale

Receiving & Unpacking

Chemical-resistant gloves, Lab

coat, Safety glasses.

To protect against potential
container contamination or

breakage during transit.

Weighing & Aliquoting

Chemical-resistant lab coat,
Chemical splash goggles,
Double nitrile gloves. All work
should be performed in a
certified chemical fume hood
or a ventilated balance

enclosure.

To prevent inhalation of any
aerosols and to protect eyes
and skin from direct contact
with the concentrated

compound.[1]

Solution Preparation &

General Handling

Chemical-resistant lab coat,
Chemical splash goggles,
Nitrile gloves. All work must be
performed in a certified

chemical fume hood.

To protect against splashes
and ensure vapors are
contained.[1][2]

Waste Disposal

Chemical-resistant lab coat,
Chemical splash goggles,
Heavy-duty or double nitrile

gloves.

To safely handle contaminated
materials and waste

containers.

Quantitative and Physical Data

The following table summarizes key quantitative data for 18:1 Biotinyl Cap PE.
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Parameter Value Source
CAS Number 384835-51-2 [3]
Molecular Formula Cs7H102N40O11PNaS

Molecular Weight 1105.47 g/mol

Form Liquid (typically in chloroform)

Storage Temperature -20°C [4]
Purity >99% [4]

Operational and Disposal Plans

Proper handling and disposal are critical for maintaining a safe and compliant laboratory. The

following procedural guidance outlines the key steps from receipt to disposal.

Experimental Protocol: Step-by-Step Handling
Procedure

Pre-Handling Inspection: Before use, allow the vial to equilibrate to room temperature.[5]
Visually inspect the container for any signs of damage or leakage.

Work Area Preparation: Ensure a certified chemical fume hood is operational. Cover the
work surface with absorbent, disposable bench paper.

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.[1]
This includes, at a minimum, a lab coat, safety goggles, and chemical-resistant gloves.[2]

Dispensing the Chemical: If the product is in a sealed ampule, score the ampule neck with a
file and carefully break it open using a protective cloth or ampule snapper. Use a calibrated
pipette or syringe to transfer the desired amount.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[1] Decontaminate all surfaces and equipment.

First Aid:
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o Skin Contact: Immediately wash the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing.[1]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, ensuring to separate the eyelids.[1]

o Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a poison center or
doctor if you feel unwell.[1]

o Inhalation: Move the person to fresh air.[1] In all cases of exposure, seek medical attention
if irritation or symptoms persist.[1]

Disposal Plan

18:1 Biotinyl Cap PE must be disposed of as special or hazardous waste.[1] Do not dispose of
it down the drain or in regular trash.[6]

o Waste Identification: All waste containing 18:1 Biotinyl Cap PE, including contaminated
consumables (e.g., pipette tips, tubes, gloves), must be identified as hazardous chemical
waste.[2][6]

o Containerization: Collect all waste in a designated, chemically resistant, and clearly labeled
hazardous waste container with a secure lid.[2][6]

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-
N-(cap biotinyl))".[2][6]

e Storage: Store the sealed waste container in a designated, secure waste accumulation area
away from incompatible materials.[2][6]

o Disposal: Arrange for waste pickup through your institution's Environmental Health and
Safety (EHS) department or a licensed chemical waste disposal contractor.[1][2][6] Empty
containers should also be treated as hazardous waste as they may contain residue.[2]

Handling and Disposal Workflow

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.broadpharm.com/msds/bp-28340
https://www.broadpharm.com/msds/bp-28340
https://www.broadpharm.com/msds/bp-28340
https://www.broadpharm.com/msds/bp-28340
https://www.broadpharm.com/msds/bp-28340
https://www.benchchem.com/product/b1504120?utm_src=pdf-body
https://www.broadpharm.com/msds/bp-28340
https://www.benchchem.com/pdf/Proper_Disposal_of_Biotin_PEG8_azide_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1504120?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Biotin_PEG6_alcohol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biotin_PEG8_azide_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Biotin_PEG6_alcohol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biotin_PEG8_azide_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1504120?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Biotin_PEG6_alcohol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biotin_PEG8_azide_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Biotin_PEG6_alcohol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biotin_PEG8_azide_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.broadpharm.com/msds/bp-28340
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Biotin_PEG6_alcohol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Biotin_PEG8_azide_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Biotin_PEG6_alcohol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Start: Receive

18:1 Biotinyl Cap PE

Preparatiin & Handling

Step 1: Preparation
- Review SDS
- Prepare Fume Hood
- Don Required PPE

Proceed with cautiof

Step 2: Handling

- Equilibrate to RT
- Dispense Chemical
- Perform Experiment

fter use

Step 3: Decontamination
- Clean work area
- Decontaminate equipment

Waste Managervnent & Disposal

Step 4: Segregate Waste
- Collect all contaminated items
(gloves, tips, tubes)

.

Step 5: Containerize
- Use designated hazardous
waste container

l

Step 6: Label Container
- 'Hazardous Waste'
- Full Chemical Name

l

Step 7: Store Safely
- Designated & secure area

l

Step 8: Final Disposal
- Contact EHS for pickup

End: Process Complete

N After stabilization

Spill or Exposure Event

Follow First Aid
Procedures & Seek
Medical Attention

Immediate Action

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 18:1 Biotinyl Cap PE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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